Cas no 10300-25-1 (Inosine,3'-O-methyl-6-thio- (9CI))

• Product Name: Inosine,3'-O-methyl-6-thio- (9CI)
• CAS No: 10300-25-1
• MF: C₁₁H₁₄N₄O₄S
• MW: 298.318260669708
• CID: 235977
• PubChem ID: 4653154
• Update Time: 2025-04-19

Inosine,3'-O-methyl-6-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine,3'-O-methyl-6-thio- (9CI)
• 9-[3-hydroxy-5-(hydroxymethyl)-4-methoxyoxolan-2-yl]-3H-purine-6-thione
• NSC106539
• 10300-25-1
• NSC-106539
• DTXSID00405273

• Inchi： 1S/C11H14N4O4S/c1-18-8-5(2-16)19-11(7(8)17)15-4-14-6-9(15)12-3-13-10(6)20/h3-5,7-8,11,16-17H,2H2,1H3,(H,12,13,20)
• InChI Key： AOZLMQFOLODHRC-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C=N2)C1C(C(C(CO)O1)OC)O

Computed Properties

• Exact Mass: 298.07372
• Monoisotopic Mass: 298.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 101.13